Cas no 332412-73-4 (2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(diphenylmethyl)acetamide)

• Product Name: 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(diphenylmethyl)acetamide
• CAS No: 332412-73-4
• MF: C₁₇H₁₆N₄OS₂
• MW: 356.465140342712
• MDL: MFCD00384440
• CID: 3083298
• PubChem ID: 1103372
• Update Time: 2025-04-21

2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(diphenylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-benzhydrylacetamide
• Oprea1_208565
• AG-205/32458046
• STK121814
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(diphenylmethyl)acetamide
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(diphenylmethyl)acetamide
• CBMicro_032468
• BIM-0032561.P001
• SR-01000451651
• Oprea1_702995
• acetamide, 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-(diphenylmethyl)-
• ALBB-022979
• 332412-73-4
• SR-01000451651-1
• AKOS003240900
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-benzhydrylacetamide
• CS-0316162
• LS-07107
• MFCD00384440
• H33744
• 2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(diphenylmethyl)acetamide

• MDL： MFCD00384440
• Inchi： 1S/C17H16N4OS2/c18-16-20-21-17(24-16)23-11-14(22)19-15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,15H,11H2,(H2,18,20)(H,19,22)
• InChI Key： LFSCSFZFPZAICQ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 356.07655349Da
• Monoisotopic Mass: 356.07655349Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes